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Compound of Interest

Compound Name:
2-Cyano-6-fluorophenylboronic

acid

Cat. No.: B151127 Get Quote

Essential Safety and Handling Guide for 2-
Cyano-6-fluorophenylboronic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols and logistical information for the handling and

disposal of 2-Cyano-6-fluorophenylboronic acid (CAS No. 656235-44-8). Adherence to these

procedures is essential for ensuring laboratory safety and minimizing risk.

Immediate Safety and Hazard Information
2-Cyano-6-fluorophenylboronic acid is a chemical compound that requires careful handling

due to its potential health hazards. The toxicological properties of this specific compound have

not been exhaustively investigated.[1] Therefore, it should be handled with the utmost care,

assuming it is hazardous.

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]
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H335: May cause respiratory irritation.[3]

Signal Word: Warning

Personal Protective Equipment (PPE)
A comprehensive suite of personal protective equipment is mandatory to prevent exposure

when working with 2-Cyano-6-fluorophenylboronic acid.
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Protection Type Specific Recommendations Rationale

Eye and Face Protection

Chemical safety goggles are

mandatory. A full-face shield is

recommended where

splashing is possible.[4]

To protect eyes from contact,

which can cause serious

irritation.[4]

Hand Protection

Chemically resistant gloves

(e.g., nitrile) should be worn.[4]

[5] Gloves must be inspected

before use and changed

immediately if contaminated.[5]

[6]

To prevent skin contact and

potential irritation.[4]

Body Protection

A laboratory coat is required.

[4] For larger quantities or

tasks with a higher risk of

exposure, a chemical-resistant

apron should be worn over the

lab coat.

To protect skin from accidental

splashes or spills.

Respiratory Protection

For handling small quantities in

a well-ventilated fume hood,

respiratory protection may not

be necessary.[4] If dust or

aerosols are generated, a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates should be used.[1]

[4]

To prevent respiratory tract

irritation.[4][5]

Operational Plan: Step-by-Step Handling Procedure
A strict operational protocol is crucial for the safe handling of this compound.

Preparation:
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Ensure that a safety shower and eyewash station are readily accessible and in close

proximity to the workstation.[4]

All work should be conducted in a well-ventilated area, preferably within a certified

chemical fume hood.[4][7]

The work area should be clean and free of clutter.

Donning PPE:

Put on all required personal protective equipment as outlined in the table above before

handling the chemical.

Handling:

Avoid all personal contact, including the inhalation of dust or vapors.[4]

Avoid the formation of dust and aerosols.[7]

Use appropriate tools, such as a spatula, for transfers to avoid generating dust.[5]

Keep the container tightly closed when not in use.[5]

Post-Handling:

Wash hands thoroughly with soap and water after handling and before breaks, even if

gloves were worn.[4][6]

Clean the work area to remove any residual chemical.

Remove and properly dispose of contaminated PPE.

Disposal Plan
All waste generated from the use of 2-Cyano-6-fluorophenylboronic acid, including

contaminated PPE and empty containers, must be considered hazardous waste.[4]

Chemical Waste:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Butylsulfinyl_phenyl_boronic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Butylsulfinyl_phenyl_boronic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Naphthylboronic_acid_D7.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Naphthylboronic_acid_D7.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://file.bldpharm.com/static/upload/prosds/bldsds/1101/SDS-BD01100497.pdf
https://www.benchchem.com/product/b151127?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dispose of all chemical waste in accordance with federal, state, and local regulations.[4]

Do not pour waste down the drain.[4]

Contaminated materials should be collected in a designated, labeled, and sealed

container for hazardous waste.[4]

Consider incineration in a chemical incinerator equipped with an afterburner and scrubber,

but exercise extra care as the material may be highly flammable.[1][8] Alternatively, offer

surplus and non-recyclable solutions to a licensed disposal company.[1][8]

Contaminated Packaging:

Dispose of as unused product.[1][8]

Emergency Procedures
Exposure Scenario First Aid Measures

Inhalation

If breathed in, move the person into fresh air. If

not breathing, give artificial respiration. Consult

a physician.[1][8]

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.[1][8]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[1][8]

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Consult a physician.[1][8]

In case of a spill, immediately evacuate all non-essential personnel from the area. Ensure the

area is well-ventilated, if safe to do so. For small spills, use an inert absorbent material (e.g.,

sand, vermiculite) to contain the spill, avoiding dust creation.[4]
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Handling Workflow for 2-Cyano-6-fluorophenylboronic acid

1. Preparation

2. Handling

3. Post-Handling

4. Waste Disposal

Work in Fume Hood

Don Appropriate PPE

Ensure Access to Eyewash/Shower

Weigh Solid Carefully

Transfer to Reaction Vessel

Dissolve in Solvent

Clean Work Area

Decontaminate Equipment

Remove PPE

Solid Waste in Labeled Container

Liquid Waste in Labeled Container

Contaminated PPE in Labeled Container

Click to download full resolution via product page

Caption: Workflow for handling 2-Cyano-6-fluorophenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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